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Compound of Interest

Compound Name: 4-Formyl-3-hydroxybenzonitrile

Cat. No.: B1338046 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols and logistical plans for the handling and

disposal of 4-Formyl-3-hydroxybenzonitrile (CAS No. 84102-89-6). Adherence to these

procedures is paramount to ensure personal safety and environmental compliance in the

laboratory. This compound is classified as harmful if swallowed, in contact with skin, or if

inhaled, and causes skin and serious eye irritation.[1]

I. Personal Protective Equipment (PPE)
A comprehensive assessment of the specific laboratory procedures should be conducted to

determine the appropriate level of PPE required. The following table summarizes the

recommended PPE for handling 4-Formyl-3-hydroxybenzonitrile.
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PPE Category Minimum Requirement
Recommended for High-
Risk Operations

Eye and Face Protection

Chemical splash goggles or

safety glasses with side

shields.

A face shield should be worn in

addition to goggles where

there is a significant risk of

splashing or dust generation.

Hand Protection

Nitrile rubber gloves are

suitable for incidental contact

and handling of the solid. For

prolonged contact or when

handling solutions, consider

double-gloving or using a more

resistant glove material such

as Butyl rubber. Always inspect

gloves for integrity before use

and change them immediately

if contaminated.

Butyl rubber gloves offer good

resistance to aldehydes.

However, they have poor

resistance to aromatic

hydrocarbons.[2] Given the

dual nature of this compound,

for extensive handling,

consider using a combination

of gloves (e.g., a nitrile glove

underneath a more robust

glove) or select a glove based

on the solvent being used.

Skin and Body Protection
A standard laboratory coat is

the minimum requirement.

For operations with a high

potential for splashes or

significant dust generation, a

chemical-resistant apron or

coveralls should be worn over

the lab coat.

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

within a certified chemical

fume hood, to minimize

inhalation exposure.

If working outside of a fume

hood or if dust generation is

unavoidable, a NIOSH-

approved respirator with a

particulate filter (P95 or P100)

is required. For higher

concentrations or the potential

for vapor release, a respirator

with an organic vapor cartridge

and a particulate pre-filter may

be necessary.
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II. Operational Plan: Safe Handling and Storage
Engineering Controls:

Ventilation: All handling of 4-Formyl-3-hydroxybenzonitrile solid and its solutions should be

performed in a certified chemical fume hood to control exposure to dust and vapors.[1]

Eyewash and Safety Shower: An operational and easily accessible eyewash station and

safety shower must be located in the immediate work area.

Work Practices:

Avoid direct contact with the substance.[1]

Avoid the formation or spread of dust in the air.[1]

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

Remove and wash contaminated clothing before reuse.

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and strong acids.[1]

Keep the container tightly closed and clearly labeled.[1]

III. Disposal Plan
All waste containing 4-Formyl-3-hydroxybenzonitrile must be treated as hazardous waste

and disposed of in accordance with all applicable federal, state, and local environmental

regulations.[3]

Waste Segregation and Collection:

Solid Waste: Collect solid 4-Formyl-3-hydroxybenzonitrile waste, including contaminated

personal protective equipment (gloves, etc.), in a designated, leak-proof, and clearly labeled

hazardous waste container.[4] The label should include the words "Hazardous Waste," the
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full chemical name "4-Formyl-3-hydroxybenzonitrile," and the associated hazards (e.g.,

"Toxic," "Irritant").

Liquid Waste: Solutions containing this compound should be collected in a separate,

compatible, and clearly labeled hazardous waste container. Do not mix with other waste

streams unless compatibility has been confirmed.[5][6]

Empty Containers: Empty containers that held 4-Formyl-3-hydroxybenzonitrile should be

triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as

hazardous waste.[3] After triple-rinsing, the container can be disposed of as non-hazardous

waste, provided all labels are removed or defaced.[3]
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Disposal Workflow for 4-Formyl-3-hydroxybenzonitrile
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Caption: Disposal workflow for 4-Formyl-3-hydroxybenzonitrile waste.
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IV. Emergency Procedures
Spill Response:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated. If the spill is large or in a poorly ventilated area,

evacuate the entire lab and contact emergency personnel.

Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material such

as vermiculite, dry sand, or earth. Do not use combustible materials like paper towels to

clean up large spills.

Collect: Carefully scoop the absorbed material into a labeled, sealable container for

hazardous waste disposal.

Decontaminate: Clean the spill area with a suitable solvent, and collect the decontamination

materials as hazardous waste.

First Aid:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.

[1]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present

and easy to do. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. If the person is

conscious, give them a small amount of water to drink. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[1]
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Handling and Emergency Preparedness Workflow
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Caption: Workflow for safe handling and emergency preparedness.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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